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An Application Note on the Step-by-Step Protocol for Samarium-Neodymium (Sm-Nd) Isochron

Dating

Introduction
Samarium-Neodymium (Sm-Nd) isochron dating is a robust radiometric method used in

geochemistry and geochronology to determine the age of rocks and minerals.[1][2] The

technique is based on the alpha decay of ¹⁴⁷Sm to ¹⁴³Nd, with a very long half-life of

approximately 106 billion years.[2][3] This long half-life makes the Sm-Nd system particularly

suitable for dating ancient geological materials.[2][4] The method relies on measuring the

isotopic ratios of Sm and Nd in multiple cogenetic rock or mineral samples with varying Sm/Nd

ratios.[4] When these ratios are plotted on an isochron diagram (¹⁴³Nd/¹⁴⁴Nd vs. ¹⁴⁷Sm/¹⁴⁴Nd),

the slope of the resulting line corresponds to the age of the samples, while the y-intercept

provides the initial ¹⁴³Nd/¹⁴⁴Nd ratio.[3][4]

Principle of the Method
The Sm-Nd dating method is founded on the following decay equation:

(¹⁴³Nd/¹⁴⁴Nd)⁠present = (¹⁴³Nd/¹⁴⁴Nd)⁠initial + (¹⁴⁷Sm/¹⁴⁴Nd)⁠present * (e^λt - 1)

Where:

(¹⁴³Nd/¹⁴⁴Nd)⁠present is the ratio of the radiogenic daughter isotope ¹⁴³Nd to the stable

reference isotope ¹⁴⁴Nd in the sample today.
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(¹⁴³Nd/¹⁴⁴Nd)⁠initial is the isotopic ratio of Nd when the rock or mineral formed.

(¹⁴⁷Sm/¹⁴⁴Nd)⁠present is the ratio of the parent isotope ¹⁴⁷Sm to the stable Nd isotope ¹⁴⁴Nd in

the sample today.

λ is the decay constant of ¹⁴⁷Sm (approximately 6.54 x 10⁻¹² yr⁻¹).[5]

t is the time elapsed since the formation of the rock or mineral (the age).

By analyzing several minerals or whole-rock samples from the same geological unit that have

different Sm/Nd ratios, a linear array of data points, known as an isochron, is generated.[2] The

slope of this isochron, (e^λt - 1), allows for the calculation of the age, t.

Experimental Protocol
The Sm-Nd isochron dating protocol involves several critical steps, from sample preparation to

mass spectrometric analysis, which must be conducted in an ultra-clean laboratory

environment to prevent contamination.[4]

Step 1: Sample Preparation
Sample Selection and Crushing: Select fresh, unaltered whole-rock samples or individual

minerals. Crush the samples into a fine, homogeneous powder using a clean agate mortar

and pestle. For mineral separation, standard heavy liquid and magnetic separation

techniques can be employed.

Sample Weighing and Spiking: Accurately weigh an appropriate amount of the powdered

sample (typically 50-100 mg). A mixed ¹⁴⁹Sm-¹⁵⁰Nd isotopic tracer, or "spike," is added to a

separate aliquot of the sample powder. This spike is crucial for determining the precise

concentrations of Sm and Nd via the isotope dilution method.[4][6]

Step 2: Sample Dissolution
Acid Digestion: The powdered sample, with and without the spike, is placed in a clean Teflon

beaker. A mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃) is added to

dissolve the silicate minerals.[4] The beakers are heated on a hotplate at a controlled

temperature to facilitate dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cambridge.org/core/books/abs/radiogenic-isotope-geology/smnd-method/FDCE170CB7791BA874D163FB2A945A2C
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaporation and Final Dissolution: After the initial digestion, the solution is evaporated to

dryness. This step is often repeated. Finally, the residue is dissolved in hydrochloric acid

(HCl) to convert the fluorides into chlorides.[6] The final solution should be clear and free of

any solid residue.[6]

Step 3: Chemical Separation of Sm and Nd
To accurately measure the isotopic ratios of Sm and Nd, they must be separated from other

elements in the sample matrix. This is typically achieved using a two-stage ion-exchange

chromatography process.[6]

Primary Separation (Bulk Rare Earth Elements): The sample solution is loaded onto a cation

exchange resin column. The bulk of the major elements (e.g., Fe, Mg, Al, K, Na, Ca) are

washed away with dilute acids.[7][8] The Rare Earth Elements (REEs), including Sm and Nd,

are then eluted as a group using a stronger acid.[7]

Secondary Separation (Sm and Nd Fractions): The collected REE fraction is then passed

through a second chromatography column packed with a resin that has a high affinity for

specific REEs. This allows for the precise separation of Sm and Nd from each other and from

other interfering REEs like Ce and Pr.[6][9] Different acid concentrations are used to

selectively elute Nd and then Sm into separate collection vials.[6]

Step 4: Mass Spectrometry
The purified Sm and Nd fractions are analyzed using a high-precision mass spectrometer, most

commonly a Thermal Ionization Mass Spectrometer (TIMS) or a Multicollector-Inductively

Coupled Plasma Mass Spectrometer (MC-ICP-MS).[4][7]

Filament Loading: A small drop of the purified Nd or Sm solution is loaded onto a metal

filament (e.g., rhenium). The filament is then gently heated to evaporate the liquid and

deposit a thin layer of the sample.

Isotopic Analysis: The filament is placed into the mass spectrometer. The sample is heated

until it ionizes, and the resulting ion beam is accelerated and separated by a magnetic field

according to the mass-to-charge ratio of the isotopes. Sensitive detectors measure the

intensity of each isotope beam, allowing for the precise determination of the isotopic ratios

(e.g., ¹⁴³Nd/¹⁴⁴Nd and ¹⁴⁷Sm/¹⁴⁴Nd).[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
http://www.igg.cas.cn/sourcedb_igg_cas/cn/zjrck/zgjgcs/201502/W020200525529252137541.pdf
https://patents.google.com/patent/CN110146584A/en
http://www.igg.cas.cn/sourcedb_igg_cas/cn/zjrck/zgjgcs/201502/W020200525529252137541.pdf
https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
https://pubmed.ncbi.nlm.nih.gov/27590557/
https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
http://www.igg.cas.cn/sourcedb_igg_cas/cn/zjrck/zgjgcs/201502/W020200525529252137541.pdf
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 5: Data Analysis and Age Calculation
Data Reduction: The measured isotopic ratios are corrected for mass fractionation and any

isobaric interferences. The spiked samples are used to calculate the precise concentrations

of Sm and Nd.

Isochron Plotting: The ¹⁴³Nd/¹⁴⁴Nd ratios are plotted against the ¹⁴⁷Sm/¹⁴⁴Nd ratios for all the

analyzed samples.

Age Calculation: A linear regression is performed on the data points. The age (t) is calculated

from the slope of the isochron. The uncertainty in the age is determined from the uncertainty

in the slope of the regression line.

Quantitative Data Summary
Parameter Typical Value/Range Notes

Sample Size 50 - 100 mg

Dependent on the

concentration of Sm and Nd in

the rock/mineral.

Spike Composition
Mixed ¹⁴⁹Sm-¹⁵⁰Nd or ¹⁴⁷Sm-

¹⁴⁵Nd

Highly enriched isotopic

tracers are used.

Dissolution Acids Concentrated HF, HNO₃, HCl
Used for complete digestion of

silicate samples.[4][6]

Primary Column Resin
Cation exchange resin (e.g.,

AG50W-X12)

For separating bulk REEs from

matrix elements.[7]

Secondary Column Resin
HDEHP-based or TODGA

resin

For separating individual

REEs.[6][8]

Mass Spectrometer TIMS or MC-ICP-MS

TIMS is often considered the

benchmark for high-precision

Nd isotopic analysis.[7]

¹⁴⁷Sm Half-life 1.06 x 10¹¹ years
The accepted value for the

half-life of ¹⁴⁷Sm.[1]

Decay Constant (λ) 6.54 x 10⁻¹² yr⁻¹ Used in the age calculation.[5]
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Experimental Workflow

Sample Preparation

Chemical Processing

Analysis & Calculation

Sample Collection
(Whole Rock/Minerals)

Crushing & Pulverization

Weighing & Spiking
(Isotope Dilution)

Acid Dissolution
(HF + HNO3)

Primary Ion Exchange
(Bulk REE Separation)

Secondary Ion Exchange
(Sm & Nd Separation)

Mass Spectrometry
(TIMS or MC-ICP-MS)

Data Reduction & Correction

Isochron Plotting
(143Nd/144Nd vs 147Sm/144Nd)

Age & Initial Ratio Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Samarium-neodymium dating | Research Starters | EBSCO Research [ebsco.com]

3. Samarium–neodymium dating - Wikipedia [en.wikipedia.org]

4. fiveable.me [fiveable.me]

5. The Sm–Nd Method (Chapter 4) - Radiogenic Isotope Geology [cambridge.org]

6. scispace.com [scispace.com]

7. igg.cas.cn [igg.cas.cn]

8. CN110146584A - A Nd and Sm Separation Method Applied to Thermal Ionization Mass
Spectrometry Nd Isotope Analysis - Google Patents [patents.google.com]

9. Chemical separation of Nd from geological samples for chronological studies using
(146)Sm-(142)Nd and (147)Sm-(143)Nd systematics - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Step-by-step protocol for Sm-Nd isochron dating].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087331#step-by-step-protocol-for-sm-nd-isochron-
dating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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